N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide, also known as BPT-H, is a novel compound that has recently gained attention in the scientific community for its potential applications in various fields.
Mechanism of Action
The mechanism of action of N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide involves the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in the regulation of cell growth and survival. This compound inhibits the phosphorylation of Akt and mTOR, leading to the inhibition of downstream signaling pathways and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound exhibits potent antioxidant activity, which may be beneficial in the treatment of various diseases related to oxidative stress. This compound has also been found to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It exhibits potent anticancer activity against a wide range of cancer cell lines, making it a promising candidate for further research. However, this compound also has some limitations, such as its poor solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for the research on N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide. One possible direction is to investigate its potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to optimize the synthesis method to improve the yield and purity of this compound. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify potential drug targets for its use in cancer therapy.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various fields of research, particularly in cancer therapy. Its potent anticancer activity, antioxidant activity, and anti-inflammatory activity make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and to identify potential drug targets for its use in other diseases.
Synthesis Methods
The synthesis of N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide involves the condensation of 5-propyl-3-thiophenecarbohydrazide with 2,3-dihydroxy-1,4-benzodioxin-6-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields this compound as a brown solid with a high purity.
Scientific Research Applications
N'-(1,3-benzodioxol-5-ylmethylene)-5-propyl-3-thiophenecarbohydrazide has been extensively studied for its potential applications in various fields of research. One of the most promising applications is in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
properties
IUPAC Name |
N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]-5-propylthiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3S/c1-2-3-13-7-12(9-22-13)16(19)18-17-8-11-4-5-14-15(6-11)21-10-20-14/h4-9H,2-3,10H2,1H3,(H,18,19)/b17-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKAHVRIKPOJOT-CAOOACKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NN=CC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCC1=CC(=CS1)C(=O)N/N=C/C2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.